Cas no 1891541-20-0 (5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid)
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid
- 1891541-20-0
- EN300-1990102
-
- Inchi: 1S/C12H9NO6/c1-16-8-4-11-10(17-5-18-11)2-6(8)9-3-7(12(14)15)13-19-9/h2-4H,5H2,1H3,(H,14,15)
- InChI Key: LOKFUWPWMOUMOT-UHFFFAOYSA-N
- SMILES: O1COC2C=C(C(C3=CC(C(=O)O)=NO3)=CC1=2)OC
Computed Properties
- Exact Mass: 263.04298701g/mol
- Monoisotopic Mass: 263.04298701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 91Ų
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1990102-0.05g |
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid |
1891541-20-0 | 0.05g |
$1188.0 | 2023-09-16 | ||
| Enamine | EN300-1990102-0.1g |
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid |
1891541-20-0 | 0.1g |
$1244.0 | 2023-09-16 | ||
| Enamine | EN300-1990102-0.25g |
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid |
1891541-20-0 | 0.25g |
$1300.0 | 2023-09-16 | ||
| Enamine | EN300-1990102-0.5g |
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid |
1891541-20-0 | 0.5g |
$1357.0 | 2023-09-16 | ||
| Enamine | EN300-1990102-1.0g |
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid |
1891541-20-0 | 1g |
$1414.0 | 2023-05-23 | ||
| Enamine | EN300-1990102-2.5g |
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid |
1891541-20-0 | 2.5g |
$2771.0 | 2023-09-16 | ||
| Enamine | EN300-1990102-5.0g |
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid |
1891541-20-0 | 5g |
$4102.0 | 2023-05-23 | ||
| Enamine | EN300-1990102-10.0g |
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid |
1891541-20-0 | 10g |
$6082.0 | 2023-05-23 | ||
| Enamine | EN300-1990102-1g |
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid |
1891541-20-0 | 1g |
$1414.0 | 2023-09-16 | ||
| Enamine | EN300-1990102-5g |
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid |
1891541-20-0 | 5g |
$4102.0 | 2023-09-16 |
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid
Research Brief on 5-(6-Methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic Acid (CAS: 1891541-20-0)
In recent years, the compound 5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid (CAS: 1891541-20-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The integration of a 1,3-dioxaindan moiety with an oxazole-carboxylic acid scaffold presents a novel chemical space for drug discovery, particularly in targeting inflammatory and metabolic disorders.
Recent studies have focused on the synthesis and biological evaluation of this compound, with particular emphasis on its role as a modulator of key enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), highlighting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. The compound's ability to selectively inhibit COX-2 over COX-1 reduces the risk of gastrointestinal side effects commonly associated with traditional NSAIDs.
Another area of interest is the compound's application in oncology. Preliminary in vitro studies have revealed its ability to induce apoptosis in certain cancer cell lines, possibly through the modulation of reactive oxygen species (ROS) and mitochondrial pathways. Researchers are currently investigating its synergistic effects with existing chemotherapeutic agents, which could pave the way for combination therapies in cancer treatment.
The pharmacokinetic profile of 5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid has also been a subject of recent research. A 2024 preclinical study reported favorable absorption and distribution properties, along with a manageable metabolic clearance rate. These findings suggest that the compound could be a viable candidate for further clinical development, provided that its safety profile is thoroughly evaluated in subsequent phases of research.
Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing potential off-target effects. Current efforts are directed towards structural modifications and formulation strategies to enhance its therapeutic index. Collaborative research initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid represents a compelling case study in the intersection of chemical synthesis and biological activity. Its multifaceted pharmacological properties underscore the importance of continued research to unlock its full therapeutic potential. Future studies should focus on elucidating its mechanism of action at the molecular level and expanding its application to other disease models.
1891541-20-0 (5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)